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Compound of Interest

Compound Name: 5-Ethyl-5-methyldecane

Cat. No.: B092373

For Immediate Reference: Key Safety and Disposal Information

Proper disposal of 5-Ethyl-5-methyldecane, a C13 aliphatic hydrocarbon, is crucial for
laboratory safety and environmental protection. This document provides essential, step-by-step
guidance for researchers, scientists, and drug development professionals on the correct
handling and disposal procedures. Adherence to these protocols will help ensure compliance
with safety regulations and minimize risks.

Chemical and Physical Properties

A summary of the key physical and hazardous properties of 5-Ethyl-5-methyldecane is
provided below. These properties inform the necessary safety precautions and disposal

methods.
Property Value Citation
Molecular Formula Ci3Hzs [1112]
Boiling Point 219.7°C at 760 mmHg [1]
Flash Point 83°C [1]
Density 0.758 g/cm? [1]

Personal Protective Equipment (PPE)
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Before handling 5-Ethyl-5-methyldecane, ensure the following personal protective equipment
is worn to minimize exposure:

o Eye Protection: Wear tightly fitting safety goggles or a face shield.
e Hand Protection: Use nitrile gloves.
o Skin Protection: A lab coat or other protective clothing is required.

» Respiratory Protection: In case of insufficient ventilation or potential for aerosol formation,
use a full-face respirator.

Step-by-Step Disposal Procedure

The proper disposal of 5-Ethyl-5-methyldecane is managed as a hazardous waste stream.
Under no circumstances should this chemical be disposed of down the drain or in regular solid
waste.

1. Waste Collection and Storage:

o Collect waste 5-Ethyl-5-methyldecane in a designated, properly labeled, and sealed
container.

e The container should be made of a material compatible with aliphatic hydrocarbons.

o Label the container clearly as "Hazardous Waste: 5-Ethyl-5-methyldecane”.

» Store the waste container in a cool, dry, and well-ventilated area away from ignition sources.

2. Arranging for Disposal:

o Disposal of 5-Ethyl-5-methyldecane must be conducted through a licensed hazardous
waste disposal company.

» Contact your institution's Environmental Health and Safety (EHS) department to arrange for
pickup and disposal.

3. Spill Management:

 In the event of a spill, immediately alert personnel in the area and evacuate if necessary.
e Eliminate all ignition sources.
e Ventilate the area.
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» Contain the spill using an inert absorbent material such as sand, diatomaceous earth, or
universal binders.

o Carefully collect the absorbed material and place it into a designated hazardous waste
container.

e Clean the spill area thoroughly.

Experimental Protocol for Spill Neutralization and
Cleanup

This protocol details the procedure for managing a small-scale spill of 5-Ethyl-5-methyldecane
in a laboratory setting.

Materials:

Inert absorbent material (e.g., sand, vermiculite, or commercial sorbent pads)

Scoop or dustpan (non-sparking)

Sealable, labeled hazardous waste container

Appropriate Personal Protective Equipment (PPE)
Procedure:

o Ensure Safety: Don the appropriate PPE as listed above. Ensure the spill area is well-
ventilated and all ignition sources are removed.

o Containment: Create a dike around the spill using the inert absorbent material to prevent it
from spreading.

o Absorption: Apply the absorbent material over the entire spill, working from the outside in.

e Collection: Once the liquid has been fully absorbed, use a non-sparking scoop to collect the
material.

» Containerization: Place the contaminated absorbent material into the designated hazardous
waste container.
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» Decontamination: Wipe down the spill area with a cloth dampened with a suitable solvent
(e.g., ethanol), and place the cloth in the hazardous waste container.

o Disposal: Seal the container and arrange for its disposal through your institution's hazardous

waste program.

Disposal Workflow Diagram

The following diagram illustrates the decision-making and procedural flow for the proper

disposal of 5-Ethyl-5-methyldecane.
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5-Ethyl-5-methyldecane Disposal Workflow
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Caption: Disposal workflow for 5-Ethyl-5-methyldecane.

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b092373?utm_src=pdf-body-img
https://www.benchchem.com/product/b092373?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b092373?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Safe Disposal of 5-Ethyl-5-methyldecane: A Procedural
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b092373#5-ethyl-5-methyldecane-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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